Methyl (3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetate

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: methyl 2-(3-oxo-1H-2-benzofuran-1-yl)acetate
• InChI: InChI=1S/C11H10O4/c1-14-10(12)6-9-7-4-2-3-5-8(7)11(13)15-9/h2-5,9H,6H2,1H3
• InChI Key: AONLBLBMUXAMBP-UHFFFAOYSA-N
• SMILES: COC(=O)CC1C2=CC=CC=C2C(=O)O1
• CAS No.: 3453-60-9

Description

Methyl (3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phthalide-3-acetic acid (XCI, 9.6 g, 50 mmol) is dissolved in methanol (50 ml) saturated with anhydrous hydrochloric acid and the mixture is cooled to 0-5° for 18 hr. The solvent is concentrated under reduced pressure, treated with sodium bicarbonate, and extracted with methylene chloride (800 ml). The organic phase is washed with saturated aqueous sodium bicarbonate, saline, dried over magnesium sulfate, filtered and concentrated to give the title compound, mp 62-63°; NMR (CDCl3, TMS) 7.94-7.50, 5.90, 3.77 and 2.92 δ.